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Compound of Interest

Compound Name: Phenomorphan

Cat. No.: B10858966 Get Quote

Technical Support Center: Phenomorphan
This technical support center provides researchers, scientists, and drug development

professionals with essential information for the safe handling and storage of Phenomorphan.

Due to its classification as a potent opioid and a Schedule I controlled substance, strict

adherence to safety protocols and regulatory requirements is imperative.

Frequently Asked Questions (FAQs)
Q1: What is Phenomorphan?

Phenomorphan is a potent opioid analgesic and a derivative of morphinan.[1][2][3] It is a

Schedule I controlled substance in the United States, signifying a high potential for abuse and

no currently accepted medical use.[4] In a research context, it is used to investigate the opioid

system, particularly the µ-opioid receptor.[5][6]

Q2: What are the primary hazards associated with Phenomorphan?

The primary hazards include high potency, potential for respiratory depression, and a high

potential for abuse.[5][6] Direct contact may cause skin and eye irritation. Ingestion is toxic.[7]

[8]

Q3: What personal protective equipment (PPE) is required when handling Phenomorphan?
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Standard laboratory PPE, including a lab coat, safety glasses with side shields, and nitrile

gloves, is mandatory. For procedures that may generate aerosols or dust, a certified fume hood

and respiratory protection should be used.

Q4: How should Phenomorphan be stored?

Phenomorphan should be stored in a securely locked, designated controlled substance

storage area. General storage recommendations for research-grade opioids suggest the

following conditions:

Short-term (days to weeks): 0 - 4 °C in a dry, dark environment.[9]

Long-term (months to years): -20 °C in a dry, dark environment.[9] Always store it in its

original, tightly sealed container to prevent contamination and degradation.[8]

Q5: How should Phenomorphan waste be disposed of?

All waste containing Phenomorphan must be treated as hazardous and controlled substance

waste. Follow all local, state, and federal regulations for the disposal of Schedule I controlled

substances. This typically involves denaturation or destruction of the compound and

documentation of the disposal process.
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Issue Possible Cause Recommended Solution

Difficulty Dissolving

Phenomorphan
Incorrect solvent selection.

Information on the solubility of

Phenomorphan is limited. For

morphinan derivatives,

solubility can often be

achieved in polar organic

solvents such as DMSO or

ethanol. Gentle heating or

sonication may aid dissolution.

Always start with small

quantities to determine the

optimal solvent and

concentration.

Inconsistent Experimental

Results

Compound degradation due to

improper storage.

Phenomorphan is sensitive to

light, air, and heat.[7][8]

Ensure the compound is

stored under the

recommended conditions and

minimize exposure to ambient

conditions during experimental

procedures. Prepare solutions

fresh for each experiment if

stability is a concern.

Precipitate Formation in

Solution

Exceeding solubility limit or

temperature fluctuations.

Ensure the concentration of

your solution does not exceed

the solubility limit in the chosen

solvent. If a precipitate forms

after storage at low

temperatures, gently warm the

solution to re-dissolve the

compound before use.

Safety Concerns During

Handling

Accidental exposure

(inhalation, ingestion, skin

contact).

In case of accidental exposure,

follow first aid measures

immediately. For skin contact,

wash thoroughly with soap and
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water.[10] For inhalation, move

to fresh air. For ingestion, seek

immediate medical attention.

[8] Always have an opioid

antagonist like naloxone

readily available when working

with potent opioids, and

ensure all personnel are

trained in its administration.

Chemical and Physical Properties
Property Value

Molecular Formula C24H29NO

Molecular Weight 347.5 g/mol [4]

CAS Number 468-07-5[4]

Appearance Solid (assumed)

Purity Varies by supplier

Experimental Protocols
As a Schedule I controlled substance, all experiments involving Phenomorphan must be

conducted under a DEA license and with IACUC or IRB approval where applicable.
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(Lab coat, gloves, safety glasses)
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Weigh required amount
of Phenomorphan

Add appropriate solvent
(e.g., DMSO)

Vortex or sonicate
to dissolve

Use in approved
experimental protocol

Decontaminate work surfaces

Dispose of waste according to
controlled substance regulations

Return stock to secure storage
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Caption: General workflow for handling Phenomorphan powder.
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Signaling Pathway
Phenomorphan is a potent µ-opioid receptor agonist.[5][6] Upon binding, it initiates a signaling

cascade that leads to its analgesic and other opioid effects.

Cell Membrane
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Caption: Simplified µ-opioid receptor signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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